Cas no 1594974-71-6 (1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazol-3-amine)

1-[(3,5-Difluorophenyl)methyl]-1H-1,2,4-triazol-3-amine is a fluorinated triazole derivative with potential applications in medicinal chemistry and agrochemical research. The presence of the difluorophenyl moiety enhances its metabolic stability and lipophilicity, making it a promising scaffold for bioactive compound development. The 1,2,4-triazole core contributes to its versatility in forming hydrogen bonds and metal coordination complexes, which may be leveraged in catalysis or drug design. This compound is particularly notable for its structural rigidity and electronic properties, which can influence binding affinity in target interactions. Its synthesis and derivatization offer opportunities for exploring novel pharmacophores or functional materials.

1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazol-3-amine structure

1594974-71-6 structure

Product Name:1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazol-3-amine

CAS No:1594974-71-6

MF:C₉H₈F₂N₄

MW:210.183427810669

CID:6507774

PubChem ID:105403378

Update Time:2025-10-15

1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 1594974-71-6
- 1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazol-3-amine
- EN300-804563
- Inchi： 1S/C9H8F2N4/c10-7-1-6(2-8(11)3-7)4-15-5-13-9(12)14-15/h1-3,5H,4H2,(H2,12,14)
- InChI Key： JPPJHPKVHLMAIA-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1)CN1C=NC(N)=N1)F

Computed Properties

Exact Mass: 210.07170260g/mol
Monoisotopic Mass: 210.07170260g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 56.7Å²

1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-804563-0.05g	1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazol-3-amine	1594974-71-6	95%	0.05g	$587.0	2024-05-21
Enamine	EN300-804563-0.1g	1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazol-3-amine	1594974-71-6	95%	0.1g	$615.0	2024-05-21
Enamine	EN300-804563-0.25g	1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazol-3-amine	1594974-71-6	95%	0.25g	$642.0	2024-05-21
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Enamine	EN300-804563-1.0g	1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazol-3-amine	1594974-71-6	95%	1.0g	$699.0	2024-05-21
Enamine	EN300-804563-2.5g	1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazol-3-amine	1594974-71-6	95%	2.5g	$1370.0	2024-05-21
Enamine	EN300-804563-5.0g	1-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazol-3-amine	1594974-71-6	95%	5.0g	$2028.0	2024-05-21
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